molecular formula C9H7F3N4O B1436945 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide CAS No. 1048912-65-7

6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide

Cat. No. B1436945
CAS RN: 1048912-65-7
M. Wt: 244.17 g/mol
InChI Key: LXKZQBOOQAKOEY-UHFFFAOYSA-N
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Description

“6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide” is a chemical compound with the molecular formula C9H7F3N4O and a molecular weight of 244.18 . It is also known by the synonym "6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide" . The compound is solid in physical form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7F3N4O/c10-9(11,12)5-1-2-7-14-6(8(17)15-13)4-16(7)3-5/h1-4H,13H2,(H,15,17) . This code provides a specific textual representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

The boiling point of “6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide” is reported to be between 202-203°C . The compound is stored at ambient temperature .

Scientific Research Applications

Glucagon-Like Peptide 1 Receptor Activation

Compounds with the imidazo[1,2-a]pyridine scaffold have been identified as potential activators of the glucagon-like peptide 1 receptor (GLP-1R). They can increase GLP-1 secretion, enhancing glucose responsiveness in both in vitro and pharmacological analyses .

Tuberculosis Treatment

Recent developments have indicated that certain imidazo[1,2-a]pyridine analogues are potent against tuberculosis (TB). They have shown significant reduction in bacterial load in acute TB mouse models .

Pharmaceutical Synthesis

The imidazo[1,2-a]pyridine scaffold is extensively used in modern organic synthesis due to its reactivity and stability. It serves as a key intermediate in synthesizing various pharmaceutical compounds .

Proteomics Research

6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide is available for purchase as a product for proteomics research. It may be used in studying protein interactions and functions within biological systems .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary statements include P271 (Use only outdoors or in a well-ventilated area), P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .

properties

IUPAC Name

6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7F3N4O/c10-9(11,12)5-1-2-7-14-6(8(17)15-13)4-16(7)3-5/h1-4H,13H2,(H,15,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXKZQBOOQAKOEY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC(=CN2C=C1C(F)(F)F)C(=O)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7F3N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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